molecular formula C6H5F3N4O2 B8354072 2,6-Diamino-3-nitro-4-trifluoromethylpyridine

2,6-Diamino-3-nitro-4-trifluoromethylpyridine

Cat. No.: B8354072
M. Wt: 222.12 g/mol
InChI Key: RUXOJZOZDSHNSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Diamino-3-nitro-4-trifluoromethylpyridine is a useful research compound. Its molecular formula is C6H5F3N4O2 and its molecular weight is 222.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H5F3N4O2

Molecular Weight

222.12 g/mol

IUPAC Name

3-nitro-4-(trifluoromethyl)pyridine-2,6-diamine

InChI

InChI=1S/C6H5F3N4O2/c7-6(8,9)2-1-3(10)12-5(11)4(2)13(14)15/h1H,(H4,10,11,12)

InChI Key

RUXOJZOZDSHNSV-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(N=C1N)N)[N+](=O)[O-])C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2,6-diamino-4-trifluoromethylpyridine (173 mg) in H2SO4 (3 mL) at 0° C. was added HNO3 (0.048 mL, d=1.40). The stirred mixture was sequentially warmed to RT, aged 1.5 hours, poured onto 50 g ice, neutralized with NH4OH, extracted with EtOAc, filtered through 20 g SiO2 (washed with EtOAc until yellow color eluted), and concentrated to give 70 mg of 2,6-diamino-3-nitro-4-trifluoromethylpyridine as a yellow solid. A 1:1 THF/MeOH solution of the nitro compound (65 mg) was hydrogenated (1 atm H2, Ra-Ni, 16 hours at RT), filtered, concentrated, and converted to the title compound by the method outlined in Example 21.
Quantity
173 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
0.048 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
50 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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